2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfonyl]-4,5-diphenyl-1-prop-2-ynylimidazole
• InChI: InChI=1S/C25H18Cl2N2O2S/c1-2-16-29-24(19-12-7-4-8-13-19)23(18-10-5-3-6-11-18)28-25(29)32(30,31)17-20-21(26)14-9-15-22(20)27/h1,3-15H,16-17H2
• InChI Key: VDKNNCIDRMYTQW-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C(=C(N=C1S(=O)(=O)CC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H18Cl2N2O2S
• Molecular Weight: 481.4 g/mol

Description

2-[(2,6-Dichlorobenzyl)sulfonyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole, or 2-(2,6-DCB-SO2)-4,5-DPPI, is a synthetic molecule used in a variety of scientific experiments. Developed in the early 2000s, the molecule has a wide range of applications in the scientific community and has been used in numerous studies and experiments. The molecule has a unique structure that allows it to interact with other molecules in a specific way, making it a valuable tool for scientists.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole and its derivatives are extensively studied in pharmaceutical chemistry. They have been synthesized using various methods, including one-pot synthesis techniques, for their potential use as local anesthetic agents (Yan Ran, Ming Li, Zongren Zhang, 2015). These compounds have been assessed for local anesthetic activity, with some showing promising results comparable to lidocaine.

Chemical Properties and Coordination

Research on the chemical properties and coordination of compounds similar to 2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has led to the synthesis of various compounds with potential applications in coordination chemistry (M. R. Bermejo et al., 2000). These studies explore the interaction of such compounds with metal centers, contributing to the understanding of their structural and electrochemical properties.

Antimicrobial and Antimalarial Research

Imidazole derivatives are also being explored for their antimicrobial and antimalarial properties. Studies have shown that certain derivatives exhibit significant activity against various microbial strains, including Plasmodium falciparum, a causative agent of malaria (Ika Septiana et al., 2021). This research is crucial for the development of new antimalarial agents.

Industrial and Synthetic Applications

The compound and its derivatives are also important in industrial chemistry. For instance, imidazole-1-sulfonyl azide hydrochloride, a derivative, is an effective diazotransfer reagent used in the synthesis of azides and diazo compounds. Its properties like shelf-stability and ease of synthesis make it valuable for various synthetic applications (E. Goddard-Borger, R. Stick, 2007).